Cas no 5683-30-7 (3-(Trimethylsilyl)propanoic acid)

• Product Name: 3-(Trimethylsilyl)propanoic acid
• CAS No: 5683-30-7
• MF: C₆H₁₄O₂Si
• MW: 146.259663105011
• MDL: MFCD00002761
• CID: 373155
• PubChem ID: 79764
• Update Time: 2025-07-25

3-(Trimethylsilyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Trimethylsilyl)propanoic acid
• 3-(TRIMETHYLSILYL) PROPIONIC ACID
• 3-trimethylsilylpropanoic acid
• 3-TRIMETHYLSILYLPROPIONIC ACID
• Propanoic acid,3-(trimethylsilyl)-
• 2-Silapentan-5-oic acid,2,2-dimethyl
• 3-trimethylsilylpropanoate
• 4,4-dimethyl-4-silapentanoic acid
• EINECS 227-145-4
• Propanoic acid,3-(trimethylsilyl)
• Propionic acid,3-(trimethylsilyl)
• trimethylsilyl propionic acid
• 5683-30-7
• TMSCH2CH2CO2H
• CHEBI:141028
• UNII-X8H75Z8P93
• InChI=1/C6H14O2Si/c1-9(2,3)5-4-6(7)8/h4-5H2,1-3H3,(H,7,8
• 3-(Trimethylsilyl)propionic acid
• 3-(Trimethylsilyl)propanoicacid
• NSC93018
• F76046
• CHEBI:85487
• TMSP
• DTXSID7063978
• 3-(trimethylsilanyl)propionic acid
• 3-(TRIMETHYLSILYL)PROPIONICACID
• 2-Silapentan-5-oic acid, 2,2-dimethyl-
• NS00047380
• X8H75Z8P93
• Propionic acid, 3-(trimethylsilyl)-
• 2-Silapentan-5-oic acid,2-dimethyl-
• Q408143
• NSC-93018
• d4-trimethyl silyl propionic acid
• TRIMETHYLSILYLPROPANOIC ACID
• AKOS006230457
• NSC 93018
• MFCD00002761
• FT-0764233
• Propanoic acid, 3-(trimethylsilyl)-
• 3-(Trimethylsilyl)propanoic acid #
• SCHEMBL445043
• NCIOpen2_001431
• DTXCID9042124
• DA-24836
• s20150

• MDL： MFCD00002761
• Inchi： 1S/C6H14O2Si/c1-9(2,3)5-4-6(7)8/h4-5H2,1-3H3,(H,7,8)
• InChI Key： NONFLFDSOSZQHR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCC(=O)O

Computed Properties

• Exact Mass: 146.07600
• Monoisotopic Mass: 146.076306220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 130 °C
• Flash Point: 74°C
• Refractive Index: 1.4280
• PSA: 37.30000
• LogP: 1.79930

3-(Trimethylsilyl)propanoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(Trimethylsilyl)propanoic acid

3-(Trimethylsilyl)Propanoic Acid: A Comprehensive Overview

3-(Trimethylsilyl)propanoic acid, also known by its CAS number CAS 5683-30-7, is a versatile compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of propanoic acid, with a trimethylsilyl group attached to the third carbon atom. The trimethylsilyl group, represented as TMS, is a common protecting group in organic synthesis, making this compound particularly valuable in chemical research and manufacturing.

The structure of 3-(trimethylsilyl)propanoic acid consists of a three-carbon chain with a carboxylic acid group at one end and a trimethylsilyl group at the other. The trimethylsilyl group is highly lipophilic and provides excellent protection for the carboxylic acid during synthesis. This property has made it a popular choice in the synthesis of peptides, nucleotides, and other bioactive molecules. Recent studies have highlighted its role in improving the efficiency of peptide coupling reactions, particularly in solid-phase synthesis.

One of the most notable applications of 3-(trimethylsilyl)propanoic acid is in the field of materials science. Researchers have explored its use as a precursor for the synthesis of siloxane-based polymers, which are widely used in coatings, adhesives, and electronic materials. A 2022 study published in the Journal of Polymer Science demonstrated that polymers derived from this compound exhibit exceptional thermal stability and mechanical properties, making them suitable for high-temperature applications.

In addition to its role in polymer chemistry, 3-(trimethylsilyl)propanoic acid has found applications in analytical chemistry. Its ability to act as a derivatizing agent for carboxylic acids has been exploited in mass spectrometry and chromatography. A recent study in Analytical Chemistry reported that the use of this compound as a derivatizing agent significantly enhances the sensitivity and selectivity of gas chromatography-mass spectrometry (GC-MS) analyses for carboxylic acids.

The synthesis of 3-(trimethylsilyl)propanoic acid typically involves the reaction of propanoic acid with trimethylchlorosilane in the presence of a base. This reaction is straightforward and can be scaled up for industrial production. The compound is stable under normal storage conditions but should be protected from moisture due to its carboxylic acid functionality.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing CAS 5683-30-7. A 2023 study published in Green Chemistry described a catalytic process using renewable resources to produce this compound with minimal environmental impact. This development aligns with the growing demand for eco-friendly chemical manufacturing practices.

In conclusion, 3-(trimethylsilyl)propanoic acid, or CAS 5683-30-7, is a multifaceted compound with applications spanning organic synthesis, materials science, and analytical chemistry. Its unique properties make it an invaluable tool for researchers and manufacturers alike. As new research continues to uncover its potential, this compound is poised to play an even more significant role in advancing various scientific disciplines.